Cas no 89994-83-2 (1H-Imidazole-2,4-dicarboxamide, 5-amino-)
89994-83-2 structure
Product Name:1H-Imidazole-2,4-dicarboxamide, 5-amino-
CAS No:89994-83-2
MF:C5H7N5O2
MW:169.141379594803
CID:583833
PubChem ID:67076405
Update Time:2025-04-19
1H-Imidazole-2,4-dicarboxamide, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,4-dicarboxamide, 5-amino-
- 4-amino-1H-imidazole-2,5-dicarboxamide
- DTXSID90736381
- SCHEMBL1560677
- 89994-83-2
-
- Inchi: 1S/C5H7N5O2/c6-2-1(3(7)11)9-5(10-2)4(8)12/h6H2,(H2,7,11)(H2,8,12)(H,9,10)
- InChI Key: XTHDESSJNPYOEN-UHFFFAOYSA-N
- SMILES: O=C(C1=C(N)N=C(C(N)=O)N1)N
Computed Properties
- Exact Mass: 169.05997448g/mol
- Monoisotopic Mass: 169.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 141Ų
1H-Imidazole-2,4-dicarboxamide, 5-amino- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
89994-83-2 (1H-Imidazole-2,4-dicarboxamide, 5-amino-) Related Products
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